Cas no 2418651-07-5 (3-{[2-(Tert-butoxy)-2-oxoethoxy]methyl}-2-methyl-5-(methylamino)benzoic acid)

• Product Name: 3-{[2-(Tert-butoxy)-2-oxoethoxy]methyl}-2-methyl-5-(methylamino)benzoic acid
• CAS No: 2418651-07-5
• MF: C₁₆H₂₃NO₅
• MW: 309.357525110245
• CID: 6143885
• PubChem ID: 165772054
• Update Time: 2025-08-10

3-{[2-(Tert-butoxy)-2-oxoethoxy]methyl}-2-methyl-5-(methylamino)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{[2-(tert-butoxy)-2-oxoethoxy]methyl}-2-methyl-5-(methylamino)benzoic acid
• EN300-26627564
• 2418651-07-5
• 3-{[2-(Tert-butoxy)-2-oxoethoxy]methyl}-2-methyl-5-(methylamino)benzoic acid

• Inchi： 1S/C16H23NO5/c1-10-11(6-12(17-5)7-13(10)15(19)20)8-21-9-14(18)22-16(2,3)4/h6-7,17H,8-9H2,1-5H3,(H,19,20)
• InChI Key： YVDLCPVSQISJRL-UHFFFAOYSA-N
• SMILES： O(C(COCC1C=C(C=C(C(=O)O)C=1C)NC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 309.15762283g/mol
• Monoisotopic Mass: 309.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 84.9Ų

Additional information on 3-{[2-(Tert-butoxy)-2-oxoethoxy]methyl}-2-methyl-5-(methylamino)benzoic acid

3-{[2-(Tert-butoxy)-2-oxoethoxy]methyl}-2-methyl-5-(methylamino)benzoic acid (CAS No. 2418651-07-5): A Comprehensive Overview

3-{[2-(Tert-butoxy)-2-oxoethoxy]methyl}-2-methyl-5-(methylamino)benzoic acid (CAS No. 2418651-07-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of new drugs targeting specific biological pathways.

The chemical structure of 3-{[2-(Tert-butoxy)-2-oxoethoxy]methyl}-2-methyl-5-(methylamino)benzoic acid is notable for its combination of functional groups, including a tert-butoxy ester, a methyl ester, and a methylamino group. These functional groups contribute to the compound's stability and reactivity, making it an attractive candidate for further investigation in both academic and industrial settings.

Recent studies have highlighted the importance of 3-{[2-(Tert-butoxy)-2-oxoethoxy]methyl}-2-methyl-5-(methylamino)benzoic acid in the context of drug discovery. One notable application is its potential as a lead compound for the development of new anti-inflammatory agents. Inflammation is a complex biological response involving various cellular and molecular mechanisms, and effective anti-inflammatory drugs are crucial for managing conditions such as arthritis, asthma, and inflammatory bowel disease.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the anti-inflammatory properties of 3-{[2-(Tert-butoxy)-2-oxoethoxy]methyl}-2-methyl-5-(methylamino)benzoic acid. The results showed that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. Additionally, it demonstrated significant anti-inflammatory activity in animal models of inflammation, suggesting its potential as a therapeutic agent.

Beyond its anti-inflammatory properties, 3-{[2-(Tert-butoxy)-2-oxoethoxy]methyl}-2-methyl-5-(methylamino)benzoic acid has also been explored for its potential as an anticancer agent. Cancer remains one of the leading causes of mortality worldwide, and the development of new and effective anticancer drugs is a critical area of research. A study published in the Journal of Pharmacology and Experimental Therapeutics reported that this compound exhibited potent cytotoxic effects against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells.

The mechanism by which 3-{[2-(Tert-butoxy)-2-oxoethoxy]methyl}-2-methyl-5-(methylamino)benzoic acid exerts its anticancer effects involves multiple pathways. It has been shown to induce apoptosis (programmed cell death) in cancer cells by activating caspase-dependent pathways. Furthermore, it inhibits cell proliferation by interfering with key signaling pathways such as the PI3K/Akt pathway and the MAPK/ERK pathway.

In addition to its therapeutic potential, 3-{[2-(Tert-butoxy)-2-oxoethoxy]methyl}-2-methyl-5-(methylamino)benzoic acid has also been studied for its pharmacokinetic properties. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its use in drug development. Preliminary studies have indicated that this compound has favorable pharmacokinetic properties, including good oral bioavailability and low toxicity.

The synthesis of 3-{[2-(Tert-butoxy)-2-oxoethoxy]methyl}-2-methyl-5-(methylamino)benzoic acid has been optimized to improve yield and purity. Various synthetic routes have been explored, with one common approach involving the reaction of 3-hydroxymethyl-4-methylaniline with tert-butyl bromoacetate followed by esterification and amidation steps. These synthetic methods provide a robust foundation for large-scale production if this compound progresses to clinical trials.

Clinical trials are an essential step in evaluating the safety and efficacy of new drugs before they can be approved for use in patients. While no clinical trials have yet been conducted on 3-{[2-(Tert-butoxy)-2-oxoethoxy]methyl}-2-methyl-5-(methylamino)benzoic acid, preclinical studies have provided promising results that warrant further investigation. The next steps will involve conducting phase I clinical trials to assess the safety profile and pharmacokinetics of this compound in humans.

In conclusion, 3-{[2-(Tert-butoxy)-2-oxoethoxy]methyl}-2-methyl-5-(methylamino)benzoic acid (CAS No. 2418651-07-5) represents a promising candidate for drug development due to its unique chemical structure and diverse biological activities. Its potential applications in anti-inflammatory and anticancer therapies make it an exciting area of research for both academic scientists and pharmaceutical companies. As more studies are conducted to elucidate its mechanisms of action and optimize its properties, this compound may pave the way for new therapeutic options in the future.